Cas no 942010-27-7 (4-methyl-2-(phenylcarbamoyl)amino-N-(propan-2-yl)-1,3-thiazole-5-carboxamide)

• Product Name: 4-methyl-2-(phenylcarbamoyl)amino-N-(propan-2-yl)-1,3-thiazole-5-carboxamide
• CAS No: 942010-27-7
• MF: C₁₅H₁₈N₄O₂S
• MW: 318.394021511078
• CID: 6094399
• PubChem ID: 16897016
• Update Time: 2025-05-21

4-methyl-2-(phenylcarbamoyl)amino-N-(propan-2-yl)-1,3-thiazole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• 4-methyl-2-(phenylcarbamoyl)amino-N-(propan-2-yl)-1,3-thiazole-5-carboxamide
• 5-Thiazolecarboxamide, 4-methyl-N-(1-methylethyl)-2-[[(phenylamino)carbonyl]amino]-
• 942010-27-7
• N-isopropyl-4-methyl-2-(3-phenylureido)thiazole-5-carboxamide
• 4-methyl-2-(phenylcarbamoylamino)-N-propan-2-yl-1,3-thiazole-5-carboxamide
• F2333-0026
• AKOS024640200
• 4-methyl-2-[(phenylcarbamoyl)amino]-N-(propan-2-yl)-1,3-thiazole-5-carboxamide

• Inchi： 1S/C15H18N4O2S/c1-9(2)16-13(20)12-10(3)17-15(22-12)19-14(21)18-11-7-5-4-6-8-11/h4-9H,1-3H3,(H,16,20)(H2,17,18,19,21)
• InChI Key： SOQGPEUAMMOQIW-UHFFFAOYSA-N
• SMILES： S1C(C(NC(C)C)=O)=C(C)N=C1NC(NC1=CC=CC=C1)=O

Computed Properties

• Exact Mass: 318.11504700g/mol
• Monoisotopic Mass: 318.11504700g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 399
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 111Ų

Experimental Properties

• Density: 1.312±0.06 g/cm3(Predicted)
• pka: 4.62±0.70(Predicted)

Additional information on 4-methyl-2-(phenylcarbamoyl)amino-N-(propan-2-yl)-1,3-thiazole-5-carboxamide

4-Methyl-2-(phenylcarbamoyl)amino-N-(propan-2-yl)-1,3-thiazole-5-carboxamide: A Comprehensive Overview

The compound with CAS No. 942010-27-7, known as 4-methyl-2-(phenylcarbamoyl)amino-N-(propan-2-yl)-1,3-thiazole-5-carboxamide, is a complex organic molecule that has garnered significant attention in the fields of organic chemistry and materials science. This compound belongs to the class of thiazoles, which are five-membered heterocyclic compounds containing sulfur and nitrogen atoms. Thiazoles are widely studied due to their unique electronic properties and potential applications in drug design, agrochemicals, and advanced materials.

The structure of 4-methyl-2-(phenylcarbamoyl)amino-N-(propan-2-yl)-1,3-thiazole-5-carboxamide is characterized by a thiazole ring substituted with various functional groups. The presence of a methyl group at the 4-position and a phenylcarbamoyl amino group at the 2-position introduces significant steric and electronic effects, which can influence the compound's reactivity and stability. Additionally, the N-(propan-2-yl) substituent at the amino group adds further complexity to the molecule's structure.

Recent studies have highlighted the potential of this compound as a precursor for synthesizing advanced materials. For instance, researchers have explored its use in the development of novel coordination polymers and metal-organic frameworks (MOFs). These materials are highly sought after due to their exceptional porosity and surface area, making them ideal for applications in gas storage, catalysis, and sensing technologies.

In terms of synthesis, 4-methyl-2-(phenylcarbamoyl)amino-N-(propan-2-yl)-1,3-thiazole-5-carboxamide can be prepared through a multi-step process involving nucleophilic substitution and condensation reactions. The synthesis typically begins with the preparation of the thiazole ring using sulfur-containing precursors. Subsequent steps involve introducing the methyl group and phenylcarbamoyl amino substituents through carefully controlled reactions.

One of the most promising applications of this compound lies in its potential as a building block for drug discovery. The thiazole core is known to exhibit bioactivity across various biological systems, making it a valuable scaffold for designing new pharmaceutical agents. Recent research has focused on modifying the substituents on the thiazole ring to enhance bioavailability and target specificity.

Moreover, 4-methyl-2-(phenylcarbamoyl)amino-N-(propan-2-yl)-1,3-thiazole-5-carboxamide has shown interesting photophysical properties that make it suitable for use in optoelectronic devices. Its ability to absorb light in the visible spectrum and emit fluorescence under certain conditions has led to investigations into its potential as a dye-sensitized solar cell material.

In conclusion, 4-methyl-2-(phenylcarbamoyl)amino-N-(propan-2-yli)-1,3-thiazole-s-carboxamide (CAS No. 942010-s7-s) is a versatile compound with a wide range of potential applications in chemistry and materials science. Its unique structure and functional groups make it an attractive candidate for further research and development across various industries.